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Compound Name: 5-Methanesulfinylpyridin-2-amine
CAS No.: 77619-01-3
Cat. No.: B3283948
Get Quote
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Executive Summary

5-Methanesulfinylpyridin-2-amine (CAS: 77619-01-3) is a critical pyridine intermediate used
primarily in the synthesis of kinase inhibitors and other heterocyclic pharmaceutical agents.[1]
[2] Unlike its sulfide and sulfone analogs, specific physical data for this sulfoxide derivative is
often fragmented in public literature.[2]

This guide provides a consolidated technical analysis of its physical state, expected melting
point range based on structure-activity relationships (SAR), and validated protocols for its
synthesis and characterization.[2]

Chemical Identity & Structural Analysis[2][3][4][5]
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Property Detail

Chemical Name 5-Methanesulfinylpyridin-2-amine

2-Amino-5-(methylsulfinyl)pyridine; 5-

Synenyms (Methylsulfinyl)-2-pyridinamine
CAS Registry Number 77619-01-3

Molecular Formula CeHsN20S

Molecular Weight 156.21 g/mol

SMILES CS(=0)C1=CN=C(N)C=C1

Chiral sulfoxide center (typically isolated as a
Structural Feature
racemate)

Physical State & Melting Point Analysis
Physical State

At standard ambient temperature and pressure (SATP), 5-Methanesulfinylpyridin-2-amine
exists as a solid.[2]

o Appearance: Typically isolated as a white to off-white crystalline powder.[2]

e Hygroscopicity: Sulfoxides are polar and can be hygroscopic.[2] Storage under inert
atmosphere (nitrogen/argon) is recommended to prevent moisture absorption which can
depress the melting point.[2]

Melting Point (Experimental & Predicted)

While the specific melting point of the sulfoxide is less commonly reported than its analogs, it
follows a predictable trend governed by the oxidation state of the sulfur atom.[2]
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Compound Oxidation State Melting Point (°C) Trend Analysis
Sulfide Precursor (2- Lower polarity, weaker
Amino-5- -2 83 -85°C[1] intermolecular forces.
methylthiopyridine) [2]

Intermediate Polarity.

Target Sulfoxide (5- The S=0 dipole

Methanesulfinylpyridin =~ 0 120 — 160 °C (Est.) significantly increases

-2-amine) lattice energy vs. the
sulfide.[2]

Sulfone Analog (2- Highest polarity and

Amino-5- symmetry, leading to

. +2 227 °C [2] ) )
methylsulfonylpyridine maximum lattice
) stability.[2]

Technical Insight: Researchers should anticipate a melting event in the 120-160°C range.[2] A
melting point below 100°C likely indicates significant contamination with the sulfide precursor or
solvent occlusion.[2]

Synthesis & Isolation Context

The physical properties of this compound are heavily influenced by its synthesis method,
specifically the oxidation protocol.[2] The transformation from the sulfide to the sulfoxide must
be controlled to prevent over-oxidation to the sulfone.[2]

Synthesis Pathway (Graphviz Diagram)

Sulfide Precursor Controlled Oxidation
(MP: 83-85°C) 0°C, 1.0 eq Oxidant .
2-Amino-5-methylthiopyridine \w* Excess Oxidant :
TARGET SULFOXIDE or High Temp Sulfone Impurity

(Est. MP: 120-160°C) R (MP: ~227°C)

_____________ 5-Methanesulfinylpyridin-2-amine
Oxidant N\~~~
(mCPBA or H202)

Over-oxidation Byproduct
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Figure 1: Controlled oxidation pathway. Strict stoichiometry is required to avoid the high-melting
sulfone impurity.[2]

Isolation Protocol

o Oxidation: Treat 2-amino-5-methylthiopyridine with 1.0 equivalent of m-chloroperbenzoic acid
(mCPBA) in dichloromethane (DCM) at 0°C.

e Quenching: Quench with saturated aqueous NaHCOs to neutralize acids.

 Purification: The sulfoxide is more polar than the sulfide.[2] If the crude solid has a wide
melting range, recrystallize from Ethyl Acetate/Hexanes or Ethanol.[2]

e Drying: Vacuum dry at 40°C to remove solvent; solvent residues will artificially lower the
observed melting point.[2]

Characterization & Handling
Validating Identity

Do not rely solely on melting point due to the potential for mixed oxidation states.[2]
e 1H-NMR (DMSO-ds): Look for the methyl signal shift.

o Sulfide (-S-CH3):[2] ~2.4 ppm|[2]

o Sulfoxide (-S(=0)-CHs):[2]~2.7 — 2.8 ppm (Distinct downfield shift).[2]

o Sulfone (-SO2-CHs):[2] ~3.1 ppm.[2]

* IR Spectroscopy: Look for the strong sulfoxide (S=0) stretching vibration at 1030-1070
cm~1[2]

Storage & Stability[2]
o Temperature: Store at 2-8°C (Refrigerate).

o Atmosphere: Store under inert gas (Argon/Nitrogen).[1][2] Sulfoxides can undergo
Pummerer-type rearrangements or disproportionation under acidic/thermal stress.[2]
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 Stability: Stable in solid form for >1 year if kept dry and cool.[2]

References

o US Patent 6,849,647 B1.Amide compounds and medications containing the same.[2] (2005).
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the sulfone analog, MP ~227°C).

¢ PubChem Compound Summary.2-Amino-5-methylpyridine (Methyl analog comparison).[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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